Cas no 2228776-64-3 (2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile)

• Product Name: 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile
• CAS No: 2228776-64-3
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6313987
• PubChem ID: 165612948
• Update Time: 2025-09-23

2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile
• EN300-1758098
• 2-[4-(dimethylamino)-3-fluorophenyl]-2-methylpropanenitrile
• 2228776-64-3

• Inchi： 1S/C12H15FN2/c1-12(2,8-14)9-5-6-11(15(3)4)10(13)7-9/h5-7H,1-4H3
• InChI Key： VXWABZLWEOUPGM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C#N)(C)C)N(C)C

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile

Research Brief on 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile (CAS: 2228776-64-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile (CAS: 2228776-64-3) as a promising compound for therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The compound, 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile, has garnered attention due to its unique chemical structure, which features a fluorophenyl group and a dimethylamino substituent. These structural elements are known to influence the compound's pharmacokinetic and pharmacodynamic properties, making it a candidate for further investigation in various therapeutic areas.

Recent studies have focused on optimizing the synthesis of 2228776-64-3 to improve yield and purity. A novel synthetic route involving palladium-catalyzed cross-coupling reactions has been reported, offering a more efficient and scalable method for producing the compound. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with ongoing research exploring its efficacy in animal models of chronic inflammation.

Additionally, the compound has shown promise in oncology research. Recent data indicate that it may act as a modulator of key signaling pathways implicated in cancer cell proliferation and survival. Mechanistic studies are underway to elucidate its precise mode of action and to identify potential synergies with existing anticancer therapies.

Despite these encouraging results, challenges remain in the development of 2228776-64-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological assessments.

In conclusion, 2-4-(dimethylamino)-3-fluorophenyl-2-methylpropanenitrile represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities warrant continued investigation to fully realize its therapeutic potential. Future studies should focus on advancing its preclinical profile and exploring its applicability in diverse disease contexts.